1-{2-[benzyl(phenylsulfonyl)amino]benzoyl}-4-piperidinecarboxamide

• IUPAC Name: 1-[2-[benzenesulfonyl(benzyl)amino]benzoyl]piperidine-4-carboxamide
• InChI: InChI=1S/C26H27N3O4S/c27-25(30)21-15-17-28(18-16-21)26(31)23-13-7-8-14-24(23)29(19-20-9-3-1-4-10-20)34(32,33)22-11-5-2-6-12-22/h1-14,21H,15-19H2,(H2,27,30)
• InChI Key: QBFKAFIAXAUXKM-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)N)C(=O)C2=CC=CC=C2N(CC3=CC=CC=C3)S(=O)(=O)C4=CC=CC=C4
• Molecular Formula: C26H27N3O4S
• Molecular Weight: 477.6 g/mol

Description

“1-{2-[benzyl(phenylsulfonyl)amino]benzoyl}-4-piperidinecarboxamide” is a complex organic compound. It contains a benzyl group, a phenylsulfonyl group, an amino group, a benzoyl group, and a piperidinecarboxamide group.

Molecular Structure Analysis

The molecular structure of this compound is quite complex, with multiple functional groups attached to different parts of the molecule. The benzyl and phenylsulfonyl groups are attached to the amino group, which is then attached to the benzoyl group. The benzoyl group is further attached to the piperidinecarboxamide group.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions and reagents used. For example, the amino group could participate in nucleophilic substitution reactions. The benzyl and phenylsulfonyl groups could also potentially undergo various transformations.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact molecular structure. For example, its solubility, melting point, and boiling point would be influenced by the presence and arrangement of the various functional groups in the molecule.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its toxicity, reactivity, and environmental impact. Without specific data, it’s difficult to provide a detailed safety and hazard analysis.

Future Directions

The future directions for research on this compound could include exploring its potential uses in various fields, such as medicine or materials science. Additionally, researchers could investigate ways to optimize its synthesis, improve its properties, or reduce its potential hazards.